2-(2-Chloroethylthio)aniline

• Molecular Formula: C8H10ClNS
• Molecular Weight: 187.69 g/mol
• IUPAC Name: 2-(2-chloroethylsulfanyl)aniline
• InChI: InChI=1S/C8H10ClNS/c9-5-6-11-8-4-2-1-3-7(8)10/h1-4H,5-6,10H2
• InChI Key: MVGCIYZZOPRBEX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)N)SCCCl

Description

2-(2-Chloroethylthio)aniline is a useful research compound. Its molecular formula is C8H10ClNS and its molecular weight is 187.69 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a stirred solution of 2-aminobenzenethiol (0.513 mL, 4.79 mmol) in ethanol (5 mL) was added sodium hydroxide (192 mg, 4.79 mmol) as a solution in water (5.00 mL). To the resulting mixture was added 1-bromo-2-chloroethane (1.197 mL, 14.38 mmol), and the resulting mixture was stirred vigorously for 20 minutes The mixture was then diluted with ethyl acetate and washed with saturated sodium carbonate (3×). The organic phase was dried, filtered, and concentrated, giving a yellow liquid, 2-(2-chloroethylthio)aniline (875 mg, 97%). 1H NMR (DMSO-d6) δ 7.27 (d, J=7.5 Hz, 1H), 7.10-7.04 (m, 1H), 6.73 (d, J=8.1 Hz, 1H), 6.56-6.49 (m, 1H), 5.41 (brs, 2H), 3.62 (t, J=7.4 Hz, 2H), 3.02 (t, J=7.4 Hz, 2H). ESI-MS (m/z, %): 188 (MH+, 100).

Synthesis routes and methods II

Procedure details